2,4-Thiazolidinedione, 5-[[4-[2-(1,3-dioxolan-2-yl)ethoxy]phenyl]methyl]-

• CAS RN: 298231-55-7
• Molecular Formula: C15H17NO5S
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 5-[[4-[2-(1,3-dioxolan-2-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C15H17NO5S/c17-14-12(22-15(18)16-14)9-10-1-3-11(4-2-10)19-6-5-13-20-7-8-21-13/h1-4,12-13H,5-9H2,(H,16,17,18)
• InChI Key: VMPHTPPCAWIZKR-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)CCOC2=CC=C(C=C2)CC3C(=O)NC(=O)S3

Description

2,4-Thiazolidinedione, 5-[[4-[2-(1,3-dioxolan-2-yl)ethoxy]phenyl]methyl]- is a useful research compound. Its molecular formula is C15H17NO5S and its molecular weight is 323.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A procedure similar to that described in Preparation 46 was repeated, except that 15.0 g of 5-(4-hydroxy-benzyl)thiazolidine-2,4-dione, 8.80 g of sodium hydride (as a 55% by weight dispersion in mineral oil), 17 ml of 2-(2-bromoethyl)-1,3-dioxolane and 80 ml of dimethylformamide were used, and that the product was purified by column chromatography through silica gel, using a 1:1 by volume mixture of hexane and ethyl acetate as the eluent, to give 6.67 g of the title compound, melting at 102°-104° C.